Cas no 83493-78-1 (2-methyl-2-(4-phenoxyphenyl)propan-1-ol)
2-methyl-2-(4-phenoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(4-phenoxyphenyl)propan-1-ol
- β,β-Dimethyl-4-phenoxybenzeneethanol
-
- Inchi: 1S/C16H18O2/c1-16(2,12-17)13-8-10-15(11-9-13)18-14-6-4-3-5-7-14/h3-11,17H,12H2,1-2H3
- InChI Key: QDFUICSZHFGLFE-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)CO)=CC=C(OC2=CC=CC=C2)C=C1
Experimental Properties
- Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 358.0±17.0 °C(Predicted)
- pka: 14.91±0.10(Predicted)
2-methyl-2-(4-phenoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868483-1g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 1g |
$1100.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-5g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 5g |
$3189.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-10g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 10g |
$4729.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-0.05g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 0.05g |
$924.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-0.1g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 0.1g |
$968.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-0.25g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 0.25g |
$1012.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-0.5g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 0.5g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-1.0g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1868483-2.5g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 2.5g |
$2155.0 | 2023-09-18 | ||
| Enamine | EN300-1868483-5.0g |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol |
83493-78-1 | 5g |
$3189.0 | 2023-05-26 |
2-methyl-2-(4-phenoxyphenyl)propan-1-ol Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-methyl-2-(4-phenoxyphenyl)propan-1-ol
Recent Advances in the Study of 2-methyl-2-(4-phenoxyphenyl)propan-1-ol (CAS: 83493-78-1) in Chemical Biology and Pharmaceutical Research
The compound 2-methyl-2-(4-phenoxyphenyl)propan-1-ol (CAS: 83493-78-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development. The compound's distinct chemical structure, characterized by a phenoxy phenyl group and a propanol moiety, suggests its versatility in interacting with various biological targets.
Recent studies have explored the synthetic pathways for 2-methyl-2-(4-phenoxyphenyl)propan-1-ol, with a particular emphasis on optimizing yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for potential industrial applications, where consistent quality and cost-effectiveness are paramount. Additionally, the study highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological investigations.
In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-methyl-2-(4-phenoxyphenyl)propan-1-ol exhibits moderate inhibitory effects on specific inflammatory pathways. Research published in *Bioorganic & Medicinal Chemistry Letters* in early 2024 identified its interaction with the NF-κB signaling pathway, suggesting potential anti-inflammatory applications. However, the exact mechanism of action remains under investigation, with ongoing studies aiming to elucidate its binding affinity and selectivity for relevant molecular targets. These findings open new avenues for developing targeted therapies for chronic inflammatory diseases.
Beyond its anti-inflammatory properties, recent computational modeling studies have explored the compound's potential as a scaffold for designing novel kinase inhibitors. A 2024 study in *ACS Chemical Biology* utilized molecular docking simulations to predict its interactions with various kinase domains, revealing promising binding poses for further optimization. This computational approach, combined with experimental validation, could accelerate the discovery of next-generation kinase inhibitors for oncology applications. The study also noted the compound's favorable pharmacokinetic properties, including moderate solubility and permeability, which are essential for oral bioavailability.
Despite these promising developments, challenges remain in translating the potential of 2-methyl-2-(4-phenoxyphenyl)propan-1-ol into clinical applications. Current research gaps include a need for comprehensive toxicology studies and a deeper understanding of its metabolic fate in vivo. A recent review in *Expert Opinion on Drug Metabolism & Toxicology* (2024) emphasized the importance of addressing these gaps to ensure safety and efficacy in human trials. Collaborative efforts between academic and industrial researchers are underway to bridge these gaps, with several preclinical studies expected to report findings in the coming year.
In conclusion, 2-methyl-2-(4-phenoxyphenyl)propan-1-ol (CAS: 83493-78-1) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advances in synthetic chemistry and computational modeling, position it as a valuable candidate for further investigation. Future research should focus on mechanistic studies, toxicity profiling, and structural optimization to unlock its full therapeutic potential. The ongoing interest in this compound underscores its relevance in addressing unmet medical needs, particularly in inflammation and oncology.
83493-78-1 (2-methyl-2-(4-phenoxyphenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)